Cas no 130049-32-0 (9,10-Anthracenedione, 2-[(4-methylphenyl)ethynyl]-)

• Product Name: 9,10-Anthracenedione, 2-[(4-methylphenyl)ethynyl]-
• CAS No: 130049-32-0
• MF: C₂₃H₁₄O₂
• MW: 322.356066226959
• CID: 1228694
• Update Time: 2024-08-05

9,10-Anthracenedione, 2-[(4-methylphenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 2-[(4-methylphenyl)ethynyl]-
• 9,10-Anthracenedione, 2-[2-(4-methylphenyl)ethynyl]-

• Inchi： 1S/C23H14O2/c1-15-6-8-16(9-7-15)10-11-17-12-13-20-21(14-17)23(25)19-5-3-2-4-18(19)22(20)24/h2-9,12-14H,1H3
• InChI Key： XNNRDEYZSAGDAI-UHFFFAOYSA-N
• SMILES： C1=C2C(C(=O)C3=C(C2=O)C=CC=C3)=CC=C1C#CC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 322.09942

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Melting Point: 170-171 °C(Solv: dichloromethane (75-09-2); hexane (110-54-3))
• Boiling Point: 540.6±49.0 °C(Predicted)
• PSA: 34.14